Cas no 2171428-01-4 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid)

1-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid is a specialized chiral building block used in peptide synthesis and medicinal chemistry. Its key structural features include an Fmoc-protected amino group, a 2-methylpiperidine moiety, and a carboxylic acid functionality, enabling selective modifications and incorporation into complex molecular frameworks. The stereocenter at the 2-position ensures precise control over conformational properties, making it valuable for designing bioactive compounds with targeted interactions. The Fmoc group offers orthogonal protection, facilitating solid-phase peptide synthesis (SPPS) under mild deprotection conditions. This compound is particularly useful in developing peptidomimetics and constrained peptides, where its rigid piperidine scaffold enhances metabolic stability and binding affinity.
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid structure
2171428-01-4 structure
Product Name:1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid
CAS No:2171428-01-4
MF:C27H32N2O5
MW:464.553387641907
CID:6567889
PubChem ID:165536137
Update Time:2025-06-23

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid
    • EN300-1512997
    • 2171428-01-4
    • 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid
    • Inchi: 1S/C27H32N2O5/c1-3-9-24(25(30)29-15-8-14-18(17(29)2)26(31)32)28-27(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23-24H,3,8-9,14-16H2,1-2H3,(H,28,33)(H,31,32)/t17?,18?,24-/m1/s1
    • InChI Key: WQDWIIIQMYOOAG-YOHDVBOVSA-N
    • SMILES: O=C([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)C1C

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 95.9Ų

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1512997-0.05g
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid
2171428-01-4
0.05g
$2829.0 2023-06-05
Enamine
EN300-1512997-0.1g
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid
2171428-01-4
0.1g
$2963.0 2023-06-05
Enamine
EN300-1512997-0.25g
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid
2171428-01-4
0.25g
$3099.0 2023-06-05
Enamine
EN300-1512997-0.5g
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid
2171428-01-4
0.5g
$3233.0 2023-06-05
Enamine
EN300-1512997-1.0g
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid
2171428-01-4
1g
$3368.0 2023-06-05
Enamine
EN300-1512997-2.5g
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid
2171428-01-4
2.5g
$6602.0 2023-06-05
Enamine
EN300-1512997-5.0g
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid
2171428-01-4
5g
$9769.0 2023-06-05
Enamine
EN300-1512997-10.0g
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid
2171428-01-4
10g
$14487.0 2023-06-05
Enamine
EN300-1512997-50mg
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid
2171428-01-4
50mg
$2829.0 2023-09-27
Enamine
EN300-1512997-100mg
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-3-carboxylic acid
2171428-01-4
100mg
$2963.0 2023-09-27

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid Related Literature

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid

The compound 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid, with CAS Registry Number 2171428-01-4, represents a highly specialized molecule in the field of biochemistry and pharmaceuticals. This compound belongs to the category of amino acids derivatives, specifically designed for applications in peptide synthesis and drug development. Its intricate structure incorporates key functional groups that make it suitable for various biochemical processes.

At the core of this molecule lies the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group, a well-known protecting group used in solid-phase peptide synthesis. The Fmoc moiety is covalently attached to an amino group via its methylene chain, ensuring stability under standard reaction conditions. This feature makes the compound highly resistant to cleavage during peptide assembly, a critical attribute for successful synthetic protocols.

The pentanoyl chain in the structure plays a pivotal role in linking the Fmoc group to the rest of the molecule. This aliphatic chain provides flexibility and facilitates proper positioning of the functional groups during interactions with other molecules. Furthermore, the presence of a 2-methylpiperidine ring introduces a cyclic amine that contributes to the overall stability and bioavailability of the compound.

Recent studies have highlighted the importance of such compounds in the development of targeted therapies. For instance, research published in 2023 has demonstrated their potential as intermediates in the synthesis of complex peptides with therapeutic applications. These peptides are being explored for their ability to target specific disease pathways, including cancer and neurodegenerative disorders.

One of the most notable advantages of this compound is its compatibility with various analytical techniques. Its structure allows for straightforward detection using mass spectrometry (MS) and high-performance liquid chromatography (HPLC), making it an ideal candidate for quality control in pharmaceutical manufacturing. Additionally, the Fmoc group can be selectively removed under specific cleavage conditions, enabling precise manipulation during peptide assembly.

Recent advancements in peptide-based drug delivery systems have further emphasized the significance of such compounds. Researchers have utilized this molecule as a building block for designing drugs with enhanced efficacy and reduced toxicity. For example, studies conducted in 2023 have shown that peptides derived from this compound can effectively target tumor cells while sparing healthy tissues, thereby minimizing off-target effects.

The synthesis of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid typically involves multi-step organic reactions. The process begins with the formation of the Fmoc-protected amine, followed by coupling with the pentanoyl chain and subsequent cyclization to form the piperidine ring. This synthesis pathway is well-established and has been optimized for high yield and purity.

Moreover, this compound's stereochemistry plays a crucial role in its biological activity. The (2R) configuration ensures optimal interactions with peptide targets, contributing to the overall efficacy of the molecule. Recent investigations have focused on the stereoselective synthesis of such compounds, aiming to improve their therapeutic outcomes.

In conclusion, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-3-carboxylic acid stands as a critical component in modern pharmaceutical research. Its unique combination of functional groups, coupled with its established role in peptide synthesis and drug development, positions it at the forefront of innovative therapeutic strategies. As research continues to uncover new applications, this compound is poised to play an even greater role in addressing unmet medical needs.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.